2-ethoxy-N-(3-hydroxyphenyl)benzamide

Specification

• CAS No.: 723757-73-1
• Molecular Formula: C15H15NO3
• Molecular Weight: 257.28 g/mol
• IUPAC Name: 2-ethoxy-N-(3-hydroxyphenyl)benzamide
• Standard InChI: InChI=1S/C15H15NO3/c1-2-19-14-9-4-3-8-13(14)15(18)16-11-6-5-7-12(17)10-11/h3-10,17H,2H2,1H3,(H,16,18)
• Standard InChI Key: DZFQQMZEGCPBLI-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC(=CC=C2)O
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC(=CC=C2)O

Introduction

Chemical Structure and Properties

2-ethoxy-N-(3-hydroxyphenyl)benzamide (CAS No. 723757-73-1) is characterized by its unique molecular structure consisting of a 2-ethoxybenzamide core connected to a 3-hydroxyphenyl group. The compound features an amide linkage that serves as a critical functional component for its potential biological interactions. The presence of both ethoxy and hydroxyl groups contributes to its distinctive physicochemical profile and potential pharmacological properties.

Physicochemical Characteristics

The compound possesses several important physicochemical properties that influence its behavior in biological systems and chemical reactions, as detailed in Table 1.

Table 1: Physicochemical Properties of 2-ethoxy-N-(3-hydroxyphenyl)benzamide

Property	Value
CAS Number	723757-73-1
Molecular Formula	C₁₅H₁₅NO₃
Molecular Weight	257.28 g/mol
XLogP3	3.1
Hydrogen Bond Donor Count	2
Hydrogen Bond Acceptor Count	3
Rotatable Bond Count	4
Topological Polar Surface Area	58.6 Ų
Standard InChI	InChI=1S/C15H15NO3/c1-2-19-14-9-4-3-8-13(14)15(18)16-11-6-5-7-12(17)10-11/h3-10,17H,2H2,1H3,(H,16,18)
Standard InChIKey	DZFQQMZEGCPBLI-UHFFFAOYSA-N
SMILES	CCOC1=CC=CC=C1C(=O)NC2=CC(=CC=C2)O

The compound exhibits moderate lipophilicity (XLogP3 = 3.1), suggesting potential for membrane permeability while maintaining reasonable aqueous solubility. The presence of hydrogen bond donors and acceptors contributes to its ability to form intermolecular interactions, which may be significant for its biological activity.

Synthesis Methods

Several synthetic approaches can be employed to prepare 2-ethoxy-N-(3-hydroxyphenyl)benzamide, drawing from established methodologies for similar benzamide derivatives.

Conventional Synthetic Routes

The synthesis of 2-ethoxy-N-(3-hydroxyphenyl)benzamide typically involves the reaction between suitable precursors such as benzoyl chloride derivatives and 3-hydroxyaniline under controlled conditions. This reaction pathway follows general amidation chemistry principles, where the acyl chloride reacts with the amine group to form the amide bond.

Alternative Synthetic Approaches

Another potential synthetic route involves the use of coupling reagents to facilitate amide bond formation between 2-ethoxybenzoic acid and 3-aminophenol. This method can be particularly advantageous when avoiding the preparation of acid chloride intermediates.

Relevant synthetic processes for similar benzamide derivatives often involve:

• Activation of the carboxylic acid group

• Nucleophilic attack by the amine component

• Formation of the amide bond

• Purification steps to obtain the desired product

The synthesis may incorporate base additives such as K₂CO₃ to neutralize acid byproducts and promote the reaction, as observed in related benzamide preparations.

Biological Activities and Research Applications

While specific research on 2-ethoxy-N-(3-hydroxyphenyl)benzamide is limited in available literature, the biological activities of structurally related benzamide derivatives provide insights into its potential applications.

Structure-Activity Relationships

Studies on benzamide derivatives have identified important structure-activity relationships that may be relevant to understanding the potential biological activity of 2-ethoxy-N-(3-hydroxyphenyl)benzamide:

• The presence of hydroxyl groups significantly influences biological activity

• The position of substituents on the phenyl rings affects potency and selectivity

• Modifications to the linking amide group can alter pharmacological properties

These structure-activity relationships suggest that the specific arrangement of the ethoxy group at the 2-position and hydroxyl group at the 3-position in 2-ethoxy-N-(3-hydroxyphenyl)benzamide may confer unique biological properties.

Antimicrobial Properties

Benzamide derivatives similar to 2-ethoxy-N-(3-hydroxyphenyl)benzamide have demonstrated antimicrobial properties. Research has shown that N-(2-hydroxyphenyl)benzamide derivatives exhibit antimalarial, antibacterial, and antifungal activities. These findings suggest potential antimicrobial applications for 2-ethoxy-N-(3-hydroxyphenyl)benzamide that warrant further investigation.

Table 2: Antiparasitic Activities of Selected Benzamide Derivatives Related to 2-ethoxy-N-(3-hydroxyphenyl)benzamide

Compound	P. falciparum (K1) IC₅₀ (μg/mL)	L. donovani IC₅₀ (μg/mL)	T. b. rhodesiense IC₅₀ (μg/mL)	T. cruzi IC₅₀ (μg/mL)
1r	0.005	0.91	>50	2.8
1d	0.029	0.14	61	6.0
1o	0.26	0.94	55	11
1a	5.6	7.4	81	4.8

This table illustrates the range of antiparasitic activities observed in related benzamide derivatives, suggesting potential bioactivity for 2-ethoxy-N-(3-hydroxyphenyl)benzamide.

Analytical Characterization

The characterization of 2-ethoxy-N-(3-hydroxyphenyl)benzamide can be accomplished through various analytical techniques that provide structural confirmation and purity assessment.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) spectroscopy is a primary method for structural elucidation. For related benzamide compounds, ¹H NMR typically displays characteristic signals for:

• Ethoxy protons (triplet for CH₃ and quartet for CH₂)

• Aromatic protons with distinctive coupling patterns

• Amide NH proton (typically a broad singlet)

• Hydroxyl proton (typically a singlet that may show concentration-dependent chemical shift)

Mass spectrometry provides molecular weight confirmation and fragmentation patterns characteristic of benzamide structures. Infrared spectroscopy reveals functional group signatures, particularly the amide C=O stretching (typically around 1650 cm⁻¹) and N-H stretching vibrations.

Chromatographic Methods

High-Performance Liquid Chromatography (HPLC) and Thin-Layer Chromatography (TLC) are valuable techniques for assessing the purity of 2-ethoxy-N-(3-hydroxyphenyl)benzamide and monitoring reaction progress during synthesis. These methods can also be employed for purification purposes if necessary.

Future Research Directions

Despite the promising structural features and potential applications of 2-ethoxy-N-(3-hydroxyphenyl)benzamide, several research gaps remain to be addressed:

• Comprehensive biological activity profiling against various pathogens and disease targets

• Detailed mechanism of action studies to elucidate molecular interactions

• Pharmacokinetic and metabolism investigations to understand in vivo behavior

• Structural optimization to enhance potency, selectivity, and drug-like properties

• Scale-up synthesis development for larger-scale production if biological activities warrant further development